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Compound of Interest

1-Hexadecylimidazolidine-2,4-
Compound Name: _
dione

Cat. No.: B1334992

Despite a comprehensive search, there is a notable lack of documented applications for 1-
Hexadecylimidazolidine-2,4-dione in material science research. The majority of available
information pertains to its chemical and physical properties, with most academic research
focusing on the broader family of imidazolidine-2,4-diones for their biological activities in the
field of medicinal chemistry.

This document provides a summary of the known properties of 1-Hexadecylimidazolidine-2,4-
dione and explores its potential, yet unproven, applications in material science based on its
chemical structure. Additionally, a general protocol for its synthesis is provided to facilitate
future research into its properties and applications.

Chemical and Physical Properties

1-Hexadecylimidazolidine-2,4-dione, also known as 1-N-Hexadecyl hydantoin, is a chemical
compound with the molecular formula C19H36N202.[1][2] Its structure features a five-
membered imidazolidine-2,4-dione ring, which is a derivative of hydantoin, and a long, 16-
carbon alkyl chain (hexadecyl group) attached to one of the nitrogen atoms.[1] This
combination of a polar heterocyclic head group and a long nonpolar tail gives the molecule an
amphiphilic character, suggesting potential for surface activity and self-assembly.[1]
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Property Value Reference
Molecular Weight 324.5 g/mol [1112]
Molecular Formula C19H36N202 [1][2]
IUPAC Name 1.—hexadecylimidazolidine—2,4— 2]
dione
CAS Number 85117-82-4 [11[2]
Physical State Solid (at standard conditions) [1]
XLogP3-AA 6.9 [1]
Hydrogen Bond Donor Count 1 [1]
Hydrogen Bond Acceptor
C)c;untg p 2 s
Rotatable Bond Count 15 [1]
Exact Mass 324.277678395 Da [1][2]

Potential Applications in Material Science

The amphiphilic nature of 1-Hexadecylimidazolidine-2,4-dione suggests several potential,
though currently unexplored, applications in material science:

o Surfactants and Emulsifiers: The presence of a hydrophilic head (the imidazolidine-2,4-dione
ring) and a long hydrophobic tail (the hexadecyl chain) makes it a candidate for use as a
surfactant to reduce surface tension between liquids or between a liquid and a solid. This
could be valuable in the formulation of emulsions and dispersions.

» Self-Assembling Systems for Drug Delivery: Amphiphilic molecules can self-assemble in
solution to form structures like micelles or vesicles. These structures can encapsulate other
molecules, such as drugs, and are a key area of research in drug delivery systems. The
imidazolidine-2,4-dione moiety could potentially offer specific interactions with certain drug
molecules, while the lipid tail forms the hydrophobic core.
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e Lubricants and Coatings: The long alkyl chain could provide lubricity, suggesting potential
use as an additive in lubricants. Furthermore, its ability to self-assemble could be explored
for creating thin films or coatings on surfaces, potentially modifying their properties such as
wettability or biocompatibility.

It is important to reiterate that these are prospective applications based on the molecule's
structure, and experimental validation is required.

Experimental Protocols
Synthesis of 1-Hexadecylimidazolidine-2,4-dione

The synthesis of 1-Hexadecylimidazolidine-2,4-dione can be adapted from general methods
for the synthesis of N-substituted hydantoins. A plausible synthetic route involves the reaction
of a hexadecyl-substituted urea derivative with an alpha-halo acetyl halide, followed by
cyclization. A more direct, one-pot synthesis could involve the reaction of hexadecylamine,
ethyl chloroacetate, and potassium cyanate. Below is a hypothetical protocol for the latter.

Materials:

e Hexadecylamine

o Ethyl chloroacetate
e Potassium cyanate
e Ethanol

o Water

e Hydrochloric acid

e Sodium hydroxide
e Round-bottom flask
e Reflux condenser

e Magnetic stirrer
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Heating mantle

Separatory funnel

Rotary evaporator

Recrystallization apparatus

Procedure:

Reaction Setup: In a round-bottom flask equipped with a reflux condenser and magnetic
stirrer, dissolve hexadecylamine (1 equivalent) in ethanol.

Addition of Reagents: To this solution, add ethyl chloroacetate (1.1 equivalents) and
potassium cyanate (1.2 equivalents).

Reflux: Heat the reaction mixture to reflux and maintain for 4-6 hours. Monitor the reaction
progress using thin-layer chromatography (TLC).

Work-up: After the reaction is complete, cool the mixture to room temperature. Evaporate the
ethanol under reduced pressure using a rotary evaporator.

Extraction: To the residue, add water and ethyl acetate. Transfer the mixture to a separatory
funnel. Wash the organic layer with a dilute solution of hydrochloric acid, followed by a dilute
solution of sodium hydroxide, and finally with brine.

Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and
concentrate under reduced pressure to obtain the crude product.

Purification: Purify the crude 1-Hexadecylimidazolidine-2,4-dione by recrystallization from
a suitable solvent system, such as ethanol/water or hexane/ethyl acetate.

Characterization: Confirm the structure and purity of the final product using techniques such
as NMR spectroscopy (*H and 13C), FT-IR spectroscopy, and mass spectrometry.

Visualizations
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Caption: Synthesis pathway for 1-Hexadecylimidazolidine-2,4-dione.
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Caption: Logical relationship of amphiphilic structure to potential applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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